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Compound of Interest

Compound Name: 4-Aminoisoquinoline

Cat. No.: B122460 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental molecular

properties of 4-Aminoisoquinoline, a significant compound in pharmaceutical synthesis and

organic electronics.

Core Molecular Data
The foundational quantitative data for 4-Aminoisoquinoline is summarized in the table below,

providing a clear reference for its molecular characteristics.
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Property Value Source

Molecular Formula C9H8N2 [1][2][3][4]

Molecular Weight 144.17 g/mol [1][2][4]

Alternate Molecular Weight 144.18 g/mol [3][5]

IUPAC Name isoquinolin-4-amine [1]

CAS Number 23687-25-4 [1]

Appearance

Faint to dark brown solid /

White to Brown powder to

crystal

[3][5]

Melting Point 110 °C [5]

It is important to note that slight variations in molecular weight can be attributed to differences

in computational methods or isotopic composition.

Logical Relationship of Core Properties
The chemical identity of 4-Aminoisoquinoline is fundamentally defined by its molecular

formula, which in turn determines its molecular weight and is registered under a unique CAS

number for unambiguous identification. This relationship is visualized in the following diagram.
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Molecular Formula
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Molecular Weight
(144.17 g/mol)

determines

CAS Number
(23687-25-4)

is registered as

Synthesis Workflow

2,4-Dichlorobenzene

Reaction

Acetaldehyde Hydrochloric Acid

4-Aminoisoquinoline

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b122460#4-aminoisoquinoline-molecular-weight-and-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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